Cas no 260442-97-5 (1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]-)

1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]- structure
260442-97-5 structure
Product Name:1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]-
CAS No:260442-97-5
MF:C12H8F3NO2
MW:255.192633628845
MDL:MFCD01571170
CID:247295
PubChem ID:2781794
Update Time:2025-04-19

1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]-
    • 1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-2-carbaldehyde
    • 1-[4-(trifluoromethoxy)phenyl]pyrrole-2-carbaldehyde
    • FXVABXRDJLSWJD-UHFFFAOYSA-N
    • MFCD01571170
    • SCHEMBL1418969
    • 1-(4-(Trifluoromethoxy)phenyl)-1H-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 1-[4-(trifluoromethoxy)phenyl]-
    • AKOS005079156
    • 260442-97-5
    • DTXSID30381859
    • 11R-0622
    • FT-0722047
    • SB63709
    • MDL： MFCD01571170
    • Inchi： 1S/C12H8F3NO2/c13-12(14,15)18-11-5-3-9(4-6-11)16-7-1-2-10(16)8-17/h1-8H
    • InChI Key： FXVABXRDJLSWJD-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(=CC=1)N1C=CC=C1C=O)(F)F

Computed Properties

  • Exact Mass: 255.05100
  • Monoisotopic Mass: 255.05071298g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • Density: 1.29
  • Boiling Point: 307.2°Cat760mmHg
  • Flash Point: 139.6°C
  • Refractive Index: 1.51
  • PSA: 31.23000
  • LogP: 3.18840

1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]- Pricemore >>

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Chemenu
CM515816-1g
1-(4-(Trifluoromethoxy)phenyl)-1H-pyrrole-2-carbaldehyde
 260442-97-5 97%
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abcr
AB225536-500 mg
1-[4-(Trifluoromethoxy)phenyl]-1H-pyrrole-2-carbaldehyde; .
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abcr
AB225536-1 g
1-[4-(Trifluoromethoxy)phenyl]-1H-pyrrole-2-carbaldehyde; .
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Key Organics Ltd
11R-0622-1MG
1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-2-carbaldehyde
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11R-0622-5MG
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11R-0622-10MG
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11R-0622-0.5G
1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-2-carbaldehyde
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Key Organics Ltd
11R-0622-1G
1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-2-carbaldehyde
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Key Organics Ltd
11R-0622-5G
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1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]- Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:260442-97-5)1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]-
Order Number:A1150999
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:14
Price ($):551.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:260442-97-5)1H-Pyrrole-2-carboxaldehyde,1-[4-(trifluoromethoxy)phenyl]-
A1150999
Purity:99%
Quantity:1g
Price ($):551.0
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